Ethyl 2-[[5-[(adamantane-1-carbonylamino)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate

• IUPAC Name: ethyl 2-[[5-[(adamantane-1-carbonylamino)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C26H34N4O4S/c1-3-33-21-7-5-20(6-8-21)30-22(28-29-25(30)35-16-23(31)34-4-2)15-27-24(32)26-12-17-9-18(13-26)11-19(10-17)14-26/h5-8,17-19H,3-4,9-16H2,1-2H3,(H,27,32)
• InChI Key: AQIFVYCOHWTIID-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)OCC)CNC(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C26H34N4O4S
• Molecular Weight: 498.6 g/mol

Description

Ethyl 2-[[5-[(adamantane-1-carbonylamino)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate is a useful research compound. Its molecular formula is C26H34N4O4S and its molecular weight is 498.64. The purity is usually 95%.
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Scientific Research Applications

Spectral and Quantum Chemical Analysis

A study by Al-Ghulikah et al. (2019) focused on the spectral and quantum chemical analysis of an adamantane-based compound, revealing insights into its vibrational IR, Raman spectra, and electronic absorption spectrum through experimental and theoretical approaches. This research showcases the intricate molecular characteristics and potential for further applications in material science or chemical engineering (Al-Ghulikah et al., 2019).

Theoretical Investigations and Molecular Docking

Another research by Al-Wahaibi et al. (2018) conducted detailed structural analysis and molecular docking of two adamantane derivatives to understand the effect of fluorine substitution. This study not only highlighted the structural dynamics but also suggested potential inhibitory activity against specific enzymes, indicating its promise in drug development (Al-Wahaibi et al., 2018).

Antimitotic Agents Based on Adamantane

Research by Zefirov et al. (2020) discovered adamantane derivatives that inhibit cell proliferation and stimulate depolymerization of microtubules in cancer cells, pointing towards their potential as antimitotic agents. This work underscores the therapeutic applications of such compounds in oncology (Zefirov et al., 2020).

Antimicrobial and Anti-inflammatory Activities

Studies have also demonstrated the antimicrobial and anti-inflammatory properties of adamantane derivatives. Al-Abdullah et al. (2014) synthesized N-Mannich bases of 5-(1-adamantyl)-4-phenyl-1,2,4-triazoline-3-thione, which showed potent antibacterial activity and significant anti-inflammatory effects in vivo. This suggests their potential in treating infections and inflammation-related conditions (Al-Abdullah et al., 2014).